Cas no 1361592-35-9 (3-Chloro-2-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-2-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361592-35-9
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4967999
• Update Time: 2025-10-31

3-Chloro-2-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-4-8(14)10(9(15)5-6)11-7(13)2-1-3-16-11/h1-5H
• InChI Key： ORJJRWZBNPERHJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=CN=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 292.914660 g/mol
• Monoisotopic Mass: 290.917610 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9
• Molecular Weight: 293.0

Additional information on 3-Chloro-2-(2,4,6-trichlorophenyl)pyridine

3-Chloro-2-(2,4,6-Trichlorophenyl)Pyridine: A Comprehensive Overview

The compound 3-Chloro-2-(2,4,6-trichlorophenyl)pyridine, also known by its CAS number 1361592-35-9, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyridine ring substituted with a chlorine atom at position 3 and a trichlorophenyl group at position 2. The trichlorophenyl group itself is a benzene ring with three chlorine atoms attached at positions 2, 4, and 6. This substitution pattern imparts unique electronic and steric properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Chloro-2-(2,4,6-trichlorophenyl)pyridine. Researchers have explored various methodologies to construct this compound, including nucleophilic aromatic substitution and coupling reactions. These methods not only enhance the yield but also improve the purity of the final product. The synthesis of this compound often involves the use of transition metal catalysts and advanced reaction techniques to achieve high selectivity.

The chemical properties of 3-Chloro-2-(2,4,6-trichlorophenyl)pyridine make it an attractive candidate for applications in agrochemicals. It has been studied as a potential herbicide due to its ability to inhibit specific enzymes involved in plant metabolism. Recent studies have demonstrated its effectiveness in controlling weeds without causing significant harm to crops. Additionally, this compound exhibits promising activity as an insecticide, targeting key metabolic pathways in pests while minimizing toxicity to non-target species.

In the field of materials science, 3-Chloro-2-(2,4,6-trichlorophenyl)pyridine has been investigated for its potential use in organic electronics. Its rigid aromatic structure and electron-withdrawing substituents make it suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers have reported that this compound can enhance the efficiency of these devices by improving charge transport properties.

The environmental impact of 3-Chloro-2-(2,4,6-trichlorophenyl)pyridine has also been a subject of recent research. Studies have shown that it has a relatively low bioaccumulation potential and undergoes rapid degradation under environmental conditions. These findings are crucial for assessing its safety profile and ensuring its responsible use in agricultural and industrial applications.

In conclusion, 3-Chloro-2-(2,4,6-trichlorophenyl)pyridine is a versatile compound with a wide range of applications across different industries. Its unique chemical structure and favorable properties make it an important focus for ongoing research. As new insights into its synthesis, properties, and applications continue to emerge, this compound is poised to play an increasingly significant role in advancing modern science and technology.